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Introduction: Unveiling Methylene Dithiocyanate
Methylene dithiocyanate (MDT), also known as methylene bis(thiocyanate), is a potent, non-

metallic organosulfur compound recognized for its broad-spectrum antimicrobial properties. As

a member of the thiocyanate class of chemicals, it is structurally defined as a methane

molecule wherein two hydrogen atoms are substituted by thiocyanato groups.[1][2] This unique

structure confers significant biocidal, fungicidal, and algaecidal activity, making MDT a critical

active ingredient in numerous industrial and agricultural formulations.[1][2][3][4] This guide

provides an in-depth exploration of its core chemical properties, molecular structure, synthesis,

and the mechanistic principles that underpin its widespread application, tailored for researchers

and professionals in chemical and life sciences.

Chemical Identity and Core Identifiers
Precise identification is the cornerstone of chemical research and application. Methylene
dithiocyanate is cataloged under several identifiers across chemical databases and regulatory

bodies, ensuring unambiguous reference.
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Identifier Value Source(s)

CAS Number 6317-18-6 [1][2][5][6][7]

IUPAC Name thiocyanatomethyl thiocyanate [2]

Molecular Formula C₃H₂N₂S₂ [1][2][4][5][6][7][8]

Molecular Weight 130.19 g/mol [5][6][7][8]

InChI Key
JWZXKXIUSSIAMR-

UHFFFAOYSA-N
[1][2][4][8]

SMILES C(SC#N)SC#N [1][2][4][8]

EC Number 228-652-3 [2]

Synonyms

Methylene bis(thiocyanate),

MBT, MTC,

Dithiocyanomethane

[1][2][4]

Physicochemical Properties: A Quantitative
Overview
The efficacy and application of MDT are directly governed by its physical and chemical

characteristics. These properties dictate its behavior in various matrices, its stability under

different conditions, and its environmental fate.
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Property Value Description & Significance

Appearance

Colorless needle-like crystals

or white to light yellow

crystalline powder.[1][4][5]

The physical form is crucial for

formulation development,

whether as a solid, an

emulsifiable concentrate, or a

solution.

Melting Point 102-106 °C (216-223 °F) [1][6]

Solubility

Water: ~2300 ppm

(decomposes).[1] Organic

Solvents: Soluble in dioxane

and dimethylformamide;

slightly soluble in others.[1][4]

Limited water solubility

influences its use in aqueous

systems, often requiring

formulation as an emulsion or

dispersion. Its solubility in

organic solvents is key for

creating concentrated stock

solutions.

Stability
Stable under acidic conditions.

[3]

This property makes it suitable

for use in acidic industrial

processes or formulations.

Reactivity

Hydrolysis: Rapidly hydrolyzes

at pH > 8.[1] Incompatibilities:

Reacts vigorously with strong

bases and strong oxidizing

agents.[1]

The sensitivity to alkaline

conditions is a critical

parameter; it defines the

operational pH range for its

application and also

contributes to its environmental

degradation, preventing long-

term persistence.

Vapor Pressure
1.97 x 10⁻³ mmHg at 25 °C

(estimated)
[2]

Molecular Structure of Methylene Dithiocyanate
The bioactivity of MDT is intrinsically linked to its molecular architecture. The molecule consists

of a central methylene bridge (-CH₂-) flanked by two thiocyanate (-SCN) functional groups. The
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thiocyanate group is a pseudohalogen, and its presence is fundamental to the compound's

reactivity and mechanism of action.
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Caption: Molecular structure of Methylene Dithiocyanate (SCN-CH₂-SCN).

Synthesis and Manufacturing
The primary industrial synthesis of methylene dithiocyanate is a direct and efficient

nucleophilic substitution reaction. The causality behind this choice of pathway lies in the high

availability and relatively low cost of the starting materials and the straightforward nature of the

reaction.

Reaction Principle: The synthesis involves the reaction of a dihalomethane, typically

dichloromethane, with an alkali metal thiocyanate, such as sodium or potassium thiocyanate. In

this Sₙ2 reaction, the thiocyanate anion (SCN⁻) acts as a potent nucleophile, displacing both

chloride anions from the dichloromethane molecule.

Representative Experimental Protocol:

Reactant Charging: A pressure-rated reaction vessel is charged with dichloromethane and

an excess of sodium thiocyanate (NaSCN).[1]
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Causality Note:An excess of the thiocyanate salt is used to drive the reaction to

completion and maximize the yield of the disubstituted product, minimizing the formation

of the monosubstituted intermediate (chloromethyl thiocyanate).

Solvent Addition (Optional): A polar aprotic solvent like dimethylformamide (DMF) can be

used to improve the solubility of the sodium thiocyanate and increase the reaction rate.

Reaction Conditions: The mixture is stirred vigorously and heated to a temperature of 80-

100°C under pressure.[1]

Causality Note:Elevated temperature and pressure are necessary to overcome the

activation energy of the reaction and to keep the volatile dichloromethane in the liquid

phase, ensuring efficient interaction between reactants.

Reaction Monitoring: The reaction progress is monitored by techniques such as Gas

Chromatography (GC) or Thin Layer Chromatography (TLC) to determine the point of

completion.

Work-up and Isolation: Upon completion, the reaction mixture is cooled. The excess

dichloromethane is recovered via distillation.[1]

Purification: The resulting solid-liquid mixture is separated. The crude solid methylene
dithiocyanate is then purified, typically by recrystallization from a suitable solvent, to yield

the final product as a crystalline powder.

Applications and Mechanism of Action
Methylene dithiocyanate is valued as a broad-spectrum, non-oxidizing biocide. Its

applications are extensive and leverage its ability to effectively control microbial growth at low

concentrations.

Key Application Areas:

Industrial Water Treatment: Used to control slime-forming bacteria, fungi, and algae in

recirculating cooling water systems, paper mills, and cutting fluids.[1][2][3]
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Wood and Leather Preservation: Protects wood from surface molds and sapstain fungi and is

used in the pre-tanning stage of leather processing to prevent microbial degradation.[1][3]

Material Preservation: Incorporated into paints, adhesives, coatings, and polymer lattices as

a preservative to prevent microbial spoilage.[3][9]

Agriculture: Formulated as an emulsion for seed treatment, particularly for rice and wheat, to

control fungal diseases and nematodes.[2][5][9]

Oil and Gas Industry: Used to disinfect drilling muds and reduce oil layer contamination by

controlling microbial growth.[3][9]

Mechanism of Antimicrobial Action:

The biocidal activity of MDT is not due to a single action but a multi-pronged attack on microbial

cells. The core principle is the disruption of essential enzymatic functions and metabolic

pathways. One proposed mechanism involves the inhibition of oxidative phosphorylation by

interfering with the electron transport chain, which is critical for cellular energy production.[4]

The thiocyanate groups are highly reactive towards nucleophilic groups found in biological

macromolecules, particularly the sulfhydryl (-SH) groups in cysteine residues of enzymes.
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Caption: Proposed antimicrobial mechanism of Methylene Dithiocyanate.

Safety, Handling, and Toxicology
As a highly active biocide, methylene dithiocyanate requires careful handling with appropriate

engineering controls and personal protective equipment (PPE).

Toxicological Profile:
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Acute Toxicity: Classified as toxic if swallowed and fatal if inhaled.[10][11]

Dermal and Eye Irritation: Causes severe skin burns and serious eye damage.[6][10][11]

Sensitization: May cause an allergic skin reaction upon repeated contact.[6][10][11]

Systemic Effects: Ingestion or high exposure may lead to central nervous system depression

and potential damage to the liver and kidneys.[12][13]

Handling and Storage:

Ventilation: Always handle in a well-ventilated area or with local exhaust ventilation to

minimize inhalation of dust.[10]

Personal Protective Equipment: Impervious gloves, safety goggles with a face shield, and

respiratory protection are mandatory.[10]

Storage: Store in a cool, dry, dark place in a tightly sealed container, away from incompatible

materials like strong bases and oxidizing agents.[6][10]

Environmental Hazards: Methylene dithiocyanate is classified as very toxic to aquatic life.[6]

[10][11] While it degrades in the environment through hydrolysis, direct release into waterways

must be strictly avoided.[2][14] Discharges into aquatic environments must comply with

relevant environmental permits and regulations.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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